Cas no 68683-25-0 (Octanol, acetate, mono((acetyloxy)methyl) deriv.)
68683-25-0 structure
Product Name:Octanol, acetate, mono((acetyloxy)methyl) deriv.
CAS No:68683-25-0
MF:C13H24O4
MW:244.327264785767
CID:971820
Update Time:2023-08-02
Octanol, acetate, mono((acetyloxy)methyl) deriv. Chemical and Physical Properties
Names and Identifiers
-
- octyl acetate, mono(methyl acetate) derivative
- Mono((acetyloxy)methyl)octanol acetate
- nonane-1,2-diyl diacetate
- Octanol, acetate, mono((acetyloxy)methyl) deriv.
- Octyl Acetate, mono(methyl Acetate) derivative.
-
- Inchi: 1S/C13H24O4/c1-4-5-6-7-8-9-13(17-12(3)15)10-16-11(2)14/h13H,4-10H2,1-3H3
- InChI Key: FLTHTXOHIZKWMR-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(COC(C)=O)CCCCCCC
Computed Properties
- Exact Mass: 244.167459
- Monoisotopic Mass: 244.167459
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 0.975
- Boiling Point: 303.4°C at 760 mmHg
- Flash Point: 139°C
- Refractive Index: 1.438
Octanol, acetate, mono((acetyloxy)methyl) deriv. Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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